Cyclopentanone, 2-(4-nitrophenyl)-
Overview
Description
Molecular Structure Analysis
The molecular structure of “2-(4-Nitrophenyl)cyclopentanone” can be inferred from its name. It likely contains a cyclopentanone ring, which is a five-membered ring with a carbonyl (C=O) group, and a 4-nitrophenyl group, which is a phenyl ring with a nitro group (-NO2) attached at the 4-position .Scientific Research Applications
Polymer Synthesis and Electrical Conductivity
- Arylidene Polymers Synthesis : 2-(4-Nitrophenyl)cyclopentanone was utilized in the synthesis of poly[2,5-bis(m-nitrobenzylidene)-cyclopentanone sulphide], a polymer characterized by various spectroscopic methods. This polymer displayed electrical conductivity of about 3.2 × 10^−3 ohm^−1 cm^−1 at 390 K (Abd-Alla & El-Shahawy, 1992).
Biologically Active Compound Synthesis
- Intermediate for Anticancer Drugs : 3-Morpholin-4-yl-1-(4-nitrophenyl)-5,6-dihydro-1H-pyridin-2-one, an intermediate derived from 2-(4-Nitrophenyl)cyclopentanone, plays a significant role in the synthesis of various biologically active compounds, including potential anticancer drugs (Wang et al., 2016).
Tuberculosis Drug Development
- Synthesis of Mycobacterium Tuberculosis Drug : 2-(4-Nitrophenyl)cyclopentanone was used in synthesizing a drug targeting the dormant version of Mycobacterium tuberculosis. The synthesis process involved cross-aldol condensation and was optimized for high yield (Vishwanatth, 2022).
Cytotoxicity Studies
- Cytotoxic Compounds Incorporation : The 5-aryl-1-(4-nitrophenyl)-3-oxo-1,4-pentadienyl pharmacophore, which includes 2-(4-Nitrophenyl)cyclopentanone, was used to synthesize compounds evaluated against human T-lymphocytes and murine cells. These compounds showed marked cytotoxicity and were used to study apoptosis and tubulin polymerization inhibition (Das et al., 2006).
Photocrosslinkable Polymer Design
- Photocrosslinkable Polymers : 2-(4-Nitrophenyl)cyclopentanone derivatives were used to prepare photocrosslinkable polymers for photoresist and photolithographic applications. These polymers' photoresponse varied based on the structural variations of their monomeric bisphenols (Borden, 1978).
Renewable High-Density Fuel Production
- High-Density Fuel Synthesis : A study used cyclopentanone, which can be derived from 2-(4-Nitrophenyl)cyclopentanone, for producing a renewable high-density fuel, highlighting a new approach to synthesizing environmentally friendly fuels (Wang et al., 2017).
Electrochemical Studies
- Electroreduction of Pharmacologically Important Compounds : Electrochemical studies of 4-(nitrophenyl) substituted 1,4-dihydropyridines, which can be synthesized using 2-(4-Nitrophenyl)cyclopentanone, were conducted to understand their reduction behavior, crucial for developing certain pharmaceuticals (Squella et al., 1997).
Properties
IUPAC Name |
2-(4-nitrophenyl)cyclopentan-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO3/c13-11-3-1-2-10(11)8-4-6-9(7-5-8)12(14)15/h4-7,10H,1-3H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CNTWWEYDXOXZDB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C(=O)C1)C2=CC=C(C=C2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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